Cas no 1260885-46-8 (Ethyl 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate)

• Product Name: Ethyl 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• CAS No: 1260885-46-8
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• MDL: MFCD13195350
• CID: 1032511
• PubChem ID: 71464025
• Update Time: 2025-05-21

Ethyl 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• Ethyl 5-(trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylate
• DTXSID80855853
• DS-2836
• 5-Trifluoromethylimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• AKOS016011287
• Ethyl 5-(trifluoromethyl)imidazo[1 pound not2-a]pyridine-2-carboxylate
• Ethyl5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
• SCHEMBL22148317
• DB-230423
• 1260885-46-8
• MFCD13195350
• CS-0041369
• ethyl 5-(trifluoromethyl)H-imidazo[1,2-a]pyridine-2-carboxylate

• MDL： MFCD13195350
• Inchi： 1S/C11H9F3N2O2/c1-2-18-10(17)7-6-16-8(11(12,13)14)4-3-5-9(16)15-7/h3-6H,2H2,1H3
• InChI Key： SEAQKGQEMIANCA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=NC(C(=O)OCC)=CN21)(F)F

Computed Properties

• Exact Mass: 258.06161202g/mol
• Monoisotopic Mass: 258.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.6Ų

Ethyl 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Ethyl 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate

Comprehensive Overview of Ethyl 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1260885-46-8)

Ethyl 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1260885-46-8) is a high-value heterocyclic compound widely used in pharmaceutical and agrochemical research. Its unique imidazo[1,2-a]pyridine scaffold, combined with a trifluoromethyl group and an ethyl carboxylate moiety, makes it a versatile intermediate for drug discovery. Researchers are increasingly focusing on this compound due to its potential applications in developing kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

The growing interest in CAS 1260885-46-8 aligns with the surge in demand for trifluoromethylated compounds, a hot topic in medicinal chemistry. Fluorinated molecules, particularly those with CF3 groups, exhibit enhanced metabolic stability and bioavailability, making them crucial for modern drug design. This compound’s imidazo[1,2-a]pyridine core is also a privileged structure in FDA-approved drugs, further driving its relevance in high-throughput screening and fragment-based drug discovery.

From a synthetic perspective, Ethyl 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate serves as a key building block for cross-coupling reactions and click chemistry. Its ethyl ester group allows for facile hydrolysis or transesterification, enabling diversification into carboxylic acids or amides. Recent publications highlight its utility in constructing PROTACs (Proteolysis-Targeting Chimeras), a breakthrough technology in targeted protein degradation.

In agrochemical applications, derivatives of imidazo[1,2-a]pyridine-2-carboxylate demonstrate promising herbicidal and fungicidal activities. The trifluoromethyl substitution enhances lipophilicity, improving membrane permeability—a critical factor for crop protection agents. This aligns with the industry’s shift toward sustainable pest control solutions with lower environmental impact.

Analytical characterization of CAS 1260885-46-8 typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Stability studies indicate compatibility with common storage conditions, though inert atmosphere handling is recommended for long-term preservation. Suppliers often provide this compound with ≥95% purity, meeting the stringent requirements of GLP-compliant research.

Market trends show rising procurement of Ethyl 5-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate by CROs (Contract Research Organizations) and academic labs investigating neurodegenerative disease targets. Its structural features are being explored in Alzheimer’s disease research, particularly for modulating amyloid-beta aggregation—a trending focus area in neuroscience drug development.

Environmental and regulatory aspects of 1260885-46-8 are favorable, as it doesn’t fall under restricted chemical categories. Proper handling with PPE (Personal Protective Equipment) and standard laboratory protocols ensure safe usage. The compound’s REACH compliance status makes it accessible for EU-based research initiatives.

Future directions for this compound include exploration in photopharmacology—an emerging field combining light-sensitive moieties with drug molecules. The imidazo[1,2-a]pyridine skeleton’s planar structure offers potential for developing photo-switchable therapeutics, addressing the demand for spatiotemporal control in precision medicine.